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Compound of Interest

N-(2,2-
Compound Name:
dimethoxyethyl)cyclohexanamine

cat. No.: B1305079

Technical Guide: N-(2,2-
dimethoxyethyl)cyclohexanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2,2-dimethoxyethyl)cyclohexanamine is a secondary amine featuring a cyclohexyl group
and a dimethoxyethyl acetal moiety. Its chemical structure suggests its potential as a versatile
building block in organic synthesis and medicinal chemistry. The presence of a reactive
secondary amine, coupled with the protected aldehyde functionality in the form of a dimethyl
acetal, allows for a range of chemical transformations. This guide provides a comprehensive
overview of its chemical properties, a plausible synthetic route, and predicted spectroscopic
data, serving as a valuable resource for its application in research and development.

Chemical Structure and Properties

The chemical structure of N-(2,2-dimethoxyethyl)cyclohexanamine combines a saturated
carbocyclic ring with a flexible, functionalized aliphatic chain.

Table 2.1: Chemical Identifiers
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Identifier Value

IUPAC Name N-(2,2-dimethoxyethyl)cyclohexanamine
CAS Number 99863-45-3[1]

Molecular Formula C10H21NO2[1]

Cyclohexyl-(2,2-dimethoxy-ethyl)-amine, N-(2,2-
Synonyms i )
Dimethoxyethyl)cyclohexylamine[1]

Table 2.2: Physicochemical Properties

Property Value Source
Molecular Weight 187.28 g/mol [1]
Boiling Point 243.7 £ 20.0 °C at 760 mmHg [1]
Appearance Not specified (likely a liquid)
Solubility Not specified

Synthesis

A prevalent and efficient method for the synthesis of N-alkylated amines is reductive amination.
N-(2,2-dimethoxyethyl)cyclohexanamine can be synthesized via the reductive amination of
cyclohexanone with 2,2-dimethoxyethanamine. This reaction typically proceeds through the
formation of an imine intermediate, which is then reduced in situ to the target secondary amine.

Proposed Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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